10-Oxodehydrodihydrobotrydial
Overview
Description
10-Oxodehydrodihydrobotrydial is a natural product found in Botrytis cinerea with data available.
Scientific Research Applications
Synthesis and Structural Analysis
- Total Syntheses : The total syntheses of botryane sesquiterpenoids, including 10-oxodehydrodihydrobotrydial, have been reported. Key transformations in these syntheses involve tandem Co-tetramethylthiourea-catalyzed reactions to form the tricyclic core structure, followed by oxidative processes (Zhang et al., 2019).
Biological and Chemical Studies
- Isolation and Gene Encoding : 10-oxodehydrodihydrobotrydial has been isolated from Hypoxylon rickii mycelia extract. It is related to sesquiterpene phytotoxins, with ongoing studies on gene knockouts to further understand its biosynthesis (Journal et al., 2017).
- Metabolite Analysis in Fungi : In Botrytis cinerea, 10-oxo-dihydrobotrydial is identified as a metabolite. Its formation provides insights into the biosynthesis of botrydial derivatives (Collado et al., 1995).
Bioenergetics Research
- Oxygen Evolution Reaction Studies : The oxygen evolution reaction (OER) in electrochemical processes like water oxidation in alkaline solutions has been studied using materials that could be related to the structural and functional aspects of 10-oxodehydrodihydrobotrydial derivatives (Zhong et al., 2021).
Antiproliferative Effects
- Antiproliferative Properties : Studies on compounds structurally related to 10-oxodehydrodihydrobotrydial, isolated from Hypocrea sp., have shown antiproliferative effects against human tumor cell lines, indicating potential medicinal applications (Ren et al., 2016).
Novel Structural Derivatives
- New Hexacyclic Skeletons : A botryane metabolite with a new hexacyclic skeleton, derived from 10-oxodehydrodihydrobotrydial, has been isolated from Hypocrea sp., demonstrating the compound's potential as a precursor to novel chemical structures (Yuan et al., 2013).
properties
Product Name |
10-Oxodehydrodihydrobotrydial |
|---|---|
Molecular Formula |
C15H18O2 |
Molecular Weight |
230.3 g/mol |
IUPAC Name |
(4S)-2,2,4,9-tetramethyl-6-oxatricyclo[6.3.1.04,12]dodeca-1(12),8,10-trien-7-one |
InChI |
InChI=1S/C15H18O2/c1-9-5-6-10-12-11(9)13(16)17-8-15(12,4)7-14(10,2)3/h5-6H,7-8H2,1-4H3/t15-/m1/s1 |
InChI Key |
CAMCSBCRRUTMEK-OAHLLOKOSA-N |
Isomeric SMILES |
CC1=C2C3=C(C=C1)C(C[C@@]3(COC2=O)C)(C)C |
Canonical SMILES |
CC1=C2C3=C(C=C1)C(CC3(COC2=O)C)(C)C |
synonyms |
10-oxodehydrodihydrobotrydial |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(3S,8S,10R,13R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] dihydrogen phosphate](/img/structure/B1252060.png)
![1-(3-{[5-Carbamoyl-6-(3,4-difluoro-phenyl)-4-ethyl-2-oxo-3,6-dihydro-2H-pyrimidine-1-carbonyl]-amino}-propyl)-4-phenyl-piperidine-4-carboxylic acid methyl ester](/img/structure/B1252067.png)